Cas no 2406921-87-5 (2-Acetyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid)

• Product Name: 2-Acetyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid
• CAS No: 2406921-87-5
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 5639513
• PubChem ID: 157969224
• Update Time: 2025-05-20

2-Acetyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2406921-87-5
• 2-acetyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid
• EN300-28276310
• 2-Acetyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid

• Inchi： 1S/C12H12FNO3/c1-7(15)14-3-2-8-5-11(13)10(12(16)17)4-9(8)6-14/h4-5H,2-3,6H2,1H3,(H,16,17)
• InChI Key： SYWZISOVSJIYRF-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC2=C(C=1)CCN(C(C)=O)C2

Computed Properties

• Exact Mass: 237.08012141g/mol
• Monoisotopic Mass: 237.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-Acetyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid

2-Acetyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-7-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2406921-87-5, known as 2-Acetyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The molecule's structure features a tetrahydroisoquinoline backbone with substituents at positions 2 and 6, including an acetyl group and a fluoro group, respectively. The carboxylic acid group at position 7 further enhances its functional diversity.

The synthesis of 2-Acetyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid involves a series of intricate chemical reactions. Researchers have employed various strategies to construct the tetrahydroisoquinoline framework, including ring-closing metathesis and palladium-catalyzed coupling reactions. The introduction of the acetyl and fluoro groups is typically achieved through acylation and fluorination techniques, respectively. The carboxylic acid functionality is often introduced via oxidation of an alcohol group or through direct synthesis during the molecule's assembly.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. For instance, investigations into its pharmacokinetic properties have revealed promising bioavailability profiles, suggesting its suitability for systemic administration. Additionally, preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes implicated in inflammatory diseases and cancer progression. These findings underscore its potential as a lead compound for drug development.

The structural versatility of 2-Acetyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid allows for further functionalization to optimize its pharmacodynamic properties. Researchers have explored various substitution patterns to enhance its solubility, stability, and target specificity. For example, modifications to the acetyl group or the fluoro substituent have been shown to significantly alter the compound's interaction with biological targets.

In terms of applications beyond drug discovery, this compound has also found utility in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in thin-film deposition techniques have enabled researchers to incorporate this compound into light-emitting diodes (LEDs) and photovoltaic cells with improved efficiency.

The environmental impact of synthesizing and utilizing this compound has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and ecotoxicity under various conditions. These efforts aim to ensure that any large-scale production or application of this compound adheres to environmentally sustainable practices.

In conclusion, 2-Acetyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid represents a multifaceted molecule with vast potential across multiple scientific disciplines. Its structural complexity provides a foundation for exploring novel chemical reactions and developing innovative materials. As research continues to uncover its full range of applications and properties, this compound is poised to make significant contributions to both academic research and industrial advancements.